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Compound of Interest

Compound Name: 1,4-Benzoquinone dioxime

Cat. No.: B092302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and key applications of p-Benzoquinone Dioxime (CAS

105-11-3). All quantitative data is presented in structured tables for ease of reference, and key

processes are visualized using logical diagrams.

Chemical Identity and Properties
p-Benzoquinone dioxime, also known as 1,4-benzoquinone dioxime or quinone dioxime, is an

organic compound widely utilized as a vulcanizing agent and crosslinking agent, particularly in

the rubber industry.[1][2][3]

Physical Properties
The physical characteristics of p-Benzoquinone Dioxime are summarized below. The

appearance is typically a crystalline solid, with color ranging from pale yellow to brown

depending on purity.[3][4][5]
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Property Value Source(s)

Appearance
Pale yellow to brown

crystalline powder
[3][4][5]

Melting Point 243 °C (decomposes) [5]

Boiling Point
303.0 ± 42.0 °C at 760 mmHg

(Predicted)

Density 1.3 ± 0.1 g/cm³

Vapor Pressure 1.41 x 10⁻⁵ mmHg [6]

Solubility

Insoluble in water, benzene,

and gasoline. Soluble in

ethanol and slightly soluble in

acetone.

[3][7]

Chemical Properties
Key chemical identifiers and properties are provided in the table below.
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Property Value Source(s)

CAS Number 105-11-3 [3]

Molecular Formula C₆H₆N₂O₂ [3]

Molecular Weight 138.12 g/mol [3]

IUPAC Name

(1E,4E)-N,N'-

dihydroxycyclohexa-2,5-diene-

1,4-diimine

Synonyms
p-Quinone dioxime, Quinone

dioxime, PQD, QDO
[3]

Stability

Stable at normal temperature

and pressure. Decomposes at

high temperatures.

[3][7]

Reactivity

Incompatible with strong acids

and strong oxidizing agents.[8]

Oxidants have an active effect

on it, which is utilized in

vulcanization processes.[7]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of p-Benzoquinone Dioxime are outlined

below.

Synthesis Protocol: From p-Benzoquinone
A common laboratory-scale synthesis involves the oximation of p-benzoquinone with

hydroxylamine hydrochloride.[4]

Materials:

p-Benzoquinone (4.0g)

Hydroxylamine hydrochloride (10.0g)
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Calcium carbonate (5.4g)

Ethanol (80ml)

Water (20ml for reaction, 60ml for workup)

Hydrochloric acid (36.5% w/w, 11.3g)

Procedure:

Charge a reactor with 4.0g of p-benzoquinone, 5.4g of calcium carbonate, and 10.0g of

hydroxylamine hydrochloride.

Add 80ml of ethanol and 20ml of water to the reactor.

Stir the mixture evenly and heat to 70°C for 3 hours.

After the reaction is complete, remove the solvent by vacuum distillation.

To the residue, add 60ml of water and 11.3g of 36.5% hydrochloric acid.

Stir the resulting mixture for 5 minutes.

Collect the solid product by filtration, wash with water, and dry to yield p-Benzoquinone

Dioxime.[4]

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
This method allows for the simultaneous determination of p-Benzoquinone Dioxime (BQD) and

its common impurity, p-nitrosophenol (NSP).[9]

Instrumentation & Conditions:

HPLC System: Standard HPLC with UV detector

Column: Kromasil C18, 5 µm, 150 x 4.6 mm I.D.[1][9]
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Mobile Phase: Methanol / Water / NH₄Ac-NH₃ buffer (pH 7.0, 50mM) in a ratio of 30:50:20

(v/v/v).[9]

Flow Rate: 1.0 mL/min[1]

Column Temperature: 30 °C[1]

Detection Wavelength: 305 nm[1][9]

Injection Volume: 10 µL[1]

Sample Preparation:

Accurately weigh approximately 6.00 mg of the p-Benzoquinone Dioxime sample.

Transfer the sample to a 10 mL volumetric flask.

Dissolve and dilute to the mark with methanol.[9]

Expected Retention Times:

p-Nitrosophenol (NSP): ~2.27 min[1]

p-Benzoquinone Dioxime (BQD): ~4.76 min[1]

Core Applications and Mechanisms
The primary industrial application of p-Benzoquinone Dioxime is as a non-sulfur vulcanizing

(curing) agent for various elastomers, most notably for butyl rubber (IIR) and ethylene-

propylene-diene monomer (EPDM) rubber.[3][7]

Vulcanization of Butyl Rubber
In the presence of an oxidizing agent (e.g., lead dioxide, PbO₂, or dibenzothiazyl disulfide,

MBTS), p-Benzoquinone Dioxime is converted to the active crosslinking agent, p-

dinitrosobenzene.[10] This species then reacts with the polymer chains of the rubber, forming

stable carbon-nitrogen crosslinks. This process, known as quinone cure, imparts high tensile
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strength, and excellent heat and ozone resistance to the rubber.[10][11] The vulcanization can

proceed rapidly, even at room temperature when certain oxidizing agents are used.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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